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Disclaimer: The scientific literature on the pharmacological profile of N,N-dimethylmescaline,

also known as trichocereine, is notably limited. Despite a thorough search of available

scientific databases, there is a significant scarcity of quantitative data regarding its receptor

binding affinities, in vitro functional activity, and detailed pharmacokinetics. The following guide

synthesizes the available information, primarily from older in vivo studies and contextual

structure-activity relationship analyses of mescaline analogs. The absence of comprehensive

data necessitates a qualitative rather than quantitative focus for much of this profile.

Introduction
N,N-dimethylmescaline (trichocereine) is a naturally occurring phenethylamine alkaloid found

in certain species of cacti, such as Trichocereus terscheckii.[1][2] It is the N,N-dimethylated

analog of the classic psychedelic, mescaline. Structurally, it belongs to the substituted

phenethylamine class. Due to its close structural relationship to mescaline, it has been a

subject of interest in the study of structure-activity relationships (SAR) of psychedelic

compounds. However, it has not been as extensively studied as its parent compound. This

guide aims to provide a comprehensive overview of the currently known pharmacological

characteristics of N,N-dimethylmescaline, while also highlighting the significant gaps in the

existing research.
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While a specific, detailed, and contemporary synthesis protocol for N,N-dimethylmescaline is

not readily available in the reviewed literature, its synthesis can be inferred from general

methods for the N-alkylation of phenethylamines. One documented method involves the use of

Lithium Aluminum Hydride (LAH) for the reductive amination of mescaline.[3] General N-

alkylation strategies often employ a primary amine (in this case, mescaline) and an alkylating

agent. For dimethylation, this could involve reaction with formaldehyde followed by a reducing

agent (Eschweiler-Clarke reaction) or direct alkylation with a methylating agent like methyl

iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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